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Compound of Interest

Compound Name: Trimethoxymethane

Cat. No.: B044869 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate, essential safety and logistical information for handling

Trimethoxymethane, including detailed operational and disposal plans. Our goal is to be your

preferred source for laboratory safety and chemical handling information, building trust by

providing value beyond the product itself.

Hazard Identification and Personal Protective
Equipment (PPE)
Trimethoxymethane is a highly flammable liquid and vapor that can cause serious eye

irritation, skin irritation, and respiratory tract irritation.[1][2] Proper selection and use of Personal

Protective Equipment (PPE) are critical to ensure safety.

Recommended Personal Protective Equipment (PPE)
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PPE Category
Minimum
Requirement

Recommended for
Enhanced Safety

Rationale

Hand Protection

Nitrile gloves

(minimum 5 mil

thickness)

Double-gloving (two

pairs of nitrile gloves)

Protects against skin

irritation.[1][3] Double-

gloving provides

additional security

against tears or

punctures.

Eye & Face Protection
Safety glasses with

side shields

Chemical safety

goggles and a face

shield

Prevents serious eye

irritation from

splashes.[1][2][4] A

face shield offers

broader protection.

Respiratory Protection

Use in a well-

ventilated area or

chemical fume hood

NIOSH-approved air-

purifying respirator

with organic vapor

cartridges

Protects the

respiratory system

from irritation due to

inhalation of vapors.

[1][2]

Body Protection
Flame-resistant lab

coat

Chemical-resistant

coveralls

Protects skin and

clothing from

contamination.[5]

Quantitative Hazard Data
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Property Value Source

Flash Point 13 °C / 55.4 °F [4]

Boiling Point 101 - 102 °C / 213.8 - 215.6 °F [4]

Vapor Pressure 53 hPa at 30 °C [1]

Vapor Density 3.66 (Air = 1.0) [1]

Autoignition Temperature 255 °C / 491 °F [6]

Lower Explosion Limit 1.4 Vol% [4]

Upper Explosion Limit 44.6 Vol% [4]

Oral LD50 (Rat) 3130 mg/kg [1]

Standard Operating Procedure for Handling
Trimethoxymethane
Adherence to a strict operational workflow is critical to minimize exposure and ensure a safe

laboratory environment.

Preparation:

Ensure a chemical fume hood is operational and the work area is clean and free of clutter.

Designate a specific area for handling Trimethoxymethane.

Verify that an eye-wash station and safety shower are accessible and operational.[6]

Remove all sources of ignition from the work area, including open flames, hot surfaces, and

spark-producing equipment.[1]

Ground all equipment to prevent static discharge.[6][7]

Donning PPE:

Put on a flame-resistant lab coat or chemical-resistant coveralls.
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Don the appropriate respiratory protection if required.

Put on safety goggles and a face shield.

Don nitrile gloves, ensuring they are inspected for any tears or punctures. Consider double-

gloving for enhanced protection.

Handling and Use:

Conduct all work with Trimethoxymethane in a certified chemical fume hood.

Use only non-sparking tools.[8]

Keep the container tightly closed when not in use.[1]

Avoid inhalation of vapors and contact with skin and eyes.[1]

Be aware that vapors are heavier than air and may accumulate in low areas.

Post-Handling:

Decontaminate all surfaces and equipment after use.

Carefully remove PPE, avoiding self-contamination. Gloves should be removed last and

turned inside out.

Wash hands thoroughly with soap and water after removing gloves.[1]

Emergency Procedures
Spill Response Workflow

Immediate Actions Assess the Spill Containment & Cleanup Post-Cleanup

Evacuate Area Alert Personnel Remove Ignition Sources Assess Spill Size
& Hazards Don Appropriate PPESafe to Proceed Contain Spill with

Inert Absorbent
Collect Residue with
Non-Sparking Tools

Place in Sealed
Container for Disposal Decontaminate Area Dispose of Waste

(Follow Regulations) Report Incident
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Click to download full resolution via product page

Caption: Workflow for handling a Trimethoxymethane spill.

First Aid Measures

Exposure First Aid Procedure

In case of eye contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[1] Remove

contact lenses if present and easy to do.

Continue rinsing.[1]

In case of skin contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Wash off with

soap and plenty of water and consult a

physician.[1]

If inhaled

Move person into fresh air.[1] If not breathing,

give artificial respiration.[1] Consult a physician.

[1]

If swallowed

Do NOT induce vomiting.[1] Never give anything

by mouth to an unconscious person.[1] Rinse

mouth with water and consult a physician.[1]

Disposal Plan
Proper disposal of Trimethoxymethane and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection

Unused Trimethoxymethane: Dispose of as hazardous chemical waste in a designated,

sealed, and properly labeled container.

Contaminated Materials: Absorbent materials, gloves, and other disposable PPE used during

handling or spill cleanup should be collected in a sealed container and disposed of as

hazardous waste.
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Empty Containers: Empty containers may retain product residue (liquid and/or vapor) and

can be dangerous.[4] The first rinse of the container must be collected and disposed of as

hazardous waste.[9] For highly toxic chemicals, the first three rinses must be collected.[9]

Disposal Procedure

Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste" and the

contents, including "Trimethoxymethane".

Storage: Store waste containers in a designated, well-ventilated area, away from

incompatible materials such as strong oxidizing agents and acids.[6][10] Keep containers

tightly closed.

Disposal: Offer surplus and non-recyclable solutions to a licensed disposal company.[1]

Waste material must be disposed of in accordance with national and local regulations. Do

not mix with other waste. Do not dispose of down the drain or in the regular trash.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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